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Compound of Interest

Compound Name: 6-Bromonicotinic acid

Cat. No.: B027431

For researchers, scientists, and professionals in drug development, the safe handling and
disposal of chemical reagents is paramount. This guide provides essential safety and logistical
information for the proper disposal of 6-Bromonicotinic acid (CAS No. 6311-35-9), ensuring
operational safety and regulatory compliance.

Safety and Hazard Information

6-Bromonicotinic acid is classified as a hazardous chemical. It is known to cause skin and
serious eye irritation, and may also cause respiratory irritation.[1][2] Therefore, strict adherence
to safety protocols is mandatory during handling and disposal.

Quantitative Data Summary

Property Value Source
CAS Number 6311-35-9 [1]
Molecular Formula C6H4BrNO2 N/A
Molecular Weight 202.01 g/mol [3]
Melting Point 200-203 °C [4]
Appearance Off-white solid powder [2]

Odor Odorless [2]
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Personal Protective Equipment (PPE)

When handling 6-Bromonicotinic acid, especially during disposal procedures, the following
personal protective equipment must be worn:

o Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles as
described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or European
Standard EN166.[1][5]

e Hand Protection: Wear appropriate protective gloves to prevent skin exposure.[6]
o Skin and Body Protection: Wear appropriate protective clothing to prevent skin exposure.[6]

o Respiratory Protection: If dust is generated, use a NIOSH/MSHA or European Standard EN
149 approved respirator. A respirator with a particulate filter conforming to EN 143 is
recommended.[1]

Spill Cleanup Procedures

In the event of a spill, follow these steps to ensure safety and minimize environmental
contamination:

Evacuate: Evacuate unnecessary personnel from the area.

o Ventilate: Ensure adequate ventilation.

o Containment: Prevent further leakage or spillage if it is safe to do so. Avoid generating dust.

[7]

o Cleanup: Sweep or shovel the spilled material into a suitable container for disposal.[8] Use a
method that does not generate dust, such as vacuuming or gently sweeping.

o Decontamination: Clean the spill area thoroughly with a suitable solvent, followed by
washing with soap and water.

o Disposal: Dispose of the contaminated materials and waste in accordance with local,
regional, and national regulations.[1]
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Disposal Protocol

Chemical waste generators are responsible for determining if a discarded chemical is classified
as hazardous waste and must consult local, regional, and national hazardous waste
regulations for complete and accurate classification.[1][5]

Step-by-Step Disposal Procedure:

o Waste Identification: Clearly label the waste container with the chemical name "6-
Bromonicotinic acid" and any associated hazard symbols.

o Containerization: Place the 6-Bromonicotinic acid waste into a designated, compatible,
and properly sealed container.[1] Do not mix with other incompatible wastes. Incompatible
materials include strong oxidizing agents, strong acids, and strong bases.[1]

o Storage: Store the waste container in a cool, dry, and well-ventilated area, away from
sources of ignition and incompatible materials.[1][7] The storage area should be secure and
accessible only to authorized personnel.

» Transportation: Transport the waste in accordance with all applicable local, state, and federal
regulations.

» Final Disposal: Dispose of the contents and container to an approved waste disposal plant.
[1][2][71[9] This may involve incineration in a licensed facility equipped with an afterburner
and scrubber to neutralize harmful combustion products.[8] Thermal decomposition can lead
to the release of irritating gases and vapors, including nitrogen oxides, carbon monoxide,
carbon dioxide, bromine, and hydrogen bromide.[1]

Experimental Workflow for Disposal
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6-Bromonicotinic Acid Disposal Workflow

/

Preparation )

Identify Waste
(6-Bromonicotinic Acid)

i

(Goggles, Gloves, Lab Coat)

Wear Appropriate PPE

-

/

/Containmert & Storage

\

Place in Labeled,
Sealed Container

'

Store in Cool, Dry,
Well-Ventilated Area

-

/

/

\

Final Disposal

Arrange for Licensed
Waste Disposal Service

i

Transport to Approved
Waste Disposal Plant

'

Incinerate in a
Licensed Facility

Click to download full resolution via product page

Caption: Workflow for the safe disposal of 6-Bromonicotinic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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